Cas no 2112145-27-2 (Methyl 2-amino-3-(5-bromo-2,3-difluoro-4-hydroxyphenyl)propanoate)

• Product Name: Methyl 2-amino-3-(5-bromo-2,3-difluoro-4-hydroxyphenyl)propanoate
• CAS No: 2112145-27-2
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 5631446
• PubChem ID: 165935921
• Update Time: 2025-07-19

Methyl 2-amino-3-(5-bromo-2,3-difluoro-4-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28292044
• 2112145-27-2
• methyl 2-amino-3-(5-bromo-2,3-difluoro-4-hydroxyphenyl)propanoate
• Methyl 2-amino-3-(5-bromo-2,3-difluoro-4-hydroxyphenyl)propanoate

• Inchi： 1S/C10H10BrF2NO3/c1-17-10(16)6(14)3-4-2-5(11)9(15)8(13)7(4)12/h2,6,15H,3,14H2,1H3
• InChI Key： DJAJRRQXUZIQFH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1)CC(C(=O)OC)N)F)F)O

Computed Properties

• Exact Mass: 308.98121g/mol
• Monoisotopic Mass: 308.98121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.6Ų

Additional information on Methyl 2-amino-3-(5-bromo-2,3-difluoro-4-hydroxyphenyl)propanoate

Methyl 2-amino-3-(5-bromo-2,3-difluoro-4-hydroxyphenyl)propanoate (CAS No. 2112145-27-2): A Comprehensive Overview

Methyl 2-amino-3-(5-bromo-2,3-difluoro-4-hydroxyphenyl)propanoate, identified by its CAS number 2112145-27-2, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structural features, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry. The presence of multiple functional groups, including amino, carboxylate, bromo, and fluoro substituents, makes it a versatile building block for the synthesis of more complex molecules.

The compound's structure is composed of a propanoate backbone modified with a phenyl ring at the third position. This phenyl ring is further substituted with a bromine atom at the fifth position, two fluorine atoms at the second and third positions, and a hydroxyl group at the fourth position. Such a configuration endows the molecule with unique electronic and steric properties that are exploited in various chemical reactions and biological assays.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules containing halogenated aromatic rings. The combination of bromine and fluorine substituents in Methyl 2-amino-3-(5-bromo-2,3-difluoro-4-hydroxyphenyl)propanoate makes it an attractive candidate for drug discovery. These halogen atoms can enhance binding affinity to biological targets by participating in halogen bonding interactions, a phenomenon that has been widely studied in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of bioactive molecules. The amino group at the second position and the carboxylate group at the terminal position provide reactive sites for further functionalization. This allows chemists to easily modify the molecule to create derivatives with tailored properties. For instance, coupling this compound with other amino acids or heterocyclic compounds could lead to novel peptidomimetics or small-molecule inhibitors with therapeutic potential.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atoms in Methyl 2-amino-3-(5-bromo-2,3-difluoro-4-hydroxyphenyl)propanoate can influence metabolic stability, lipophilicity, and cell membrane permeability of drug candidates. These factors are crucial for determining the efficacy and safety of a drug. By incorporating fluorine atoms strategically into molecular structures, researchers can optimize these properties to enhance drug performance.

The hydroxyl group at the fourth position of the phenyl ring adds another layer of complexity to this compound. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be critical for binding to biological targets such as enzymes and receptors. This feature makes Methyl 2-amino-3-(5-bromo-2,3-difluoro-4-hydroxyphenyl)propanoate a valuable scaffold for designing molecules that interact specifically with biological systems.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include multi-component reactions, cross-coupling reactions, and functional group transformations. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability. The ability to synthesize this compound efficiently is crucial for its application in both academic research and industrial settings.

In conclusion, Methyl 2-amino-3-(5-bromo-2,3-difluoro-4-hydroxyphenyl)propanoate (CAS No. 2112145-27-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for further exploration as a building block for more complex molecules. As research in medicinal chemistry continues to advance, compounds like this are likely to play an increasingly important role in discovering new therapeutic agents.